![molecular formula C8H7Cl3 B1345558 1,2-Dichloro-4-(1-chloroethyl)benzene CAS No. 54965-01-4](/img/structure/B1345558.png)
1,2-Dichloro-4-(1-chloroethyl)benzene
Overview
Description
1,2-Dichloro-4-(1-chloroethyl)benzene, also known as DDT, is a colorless, odorless, and tasteless organochlorine compound that was first synthesized in 1874. It gained widespread use as an insecticide during World War II and in the years following, due to its effectiveness in controlling malaria and other insect-borne diseases. However, its use has since been banned or heavily restricted in many countries due to its harmful effects on the environment and human health.
Scientific Research Applications
Application in Solvent Extraction Systems
1,2-Dichloro-4-(1-chloroethyl)benzene has been studied in the development of solvent extraction systems. For instance, it was used as a diluent in a system developed for the selective separation of palladium(II) from secondary raw materials, such as spent automotive catalysts. This application demonstrates its utility in the recovery of valuable metals from industrial waste, contributing to sustainable material management (Traeger et al., 2012).
Involvement in Radical Formation Studies
Research has also delved into the formation of free radicals from compounds like (1- and 2-chloroethyl) benzene in γ-irradiated organic matrices. Such studies are crucial for understanding chemical reactions at the molecular level, especially in the context of radiation chemistry (Saito & Yoshida, 1974).
Role in Synthesis of Luminescent Materials
This compound also finds application in the synthesis of luminescent π-conjugated materials. For example, it was involved in the preparation of 1,2-bis(trimethylsilyl)benzene, a key starting material for such syntheses. This highlights its role in the creation of materials with potential applications in electronics and photonics (Lorbach et al., 2010).
Use in Environmental Monitoring
This compound has been utilized in methods for the determination of trace concentrations of various chemicals in the environment, including in ambient air. Such methods are essential for monitoring and controlling environmental pollution (Jonsson & Berg, 1980).
Safety and Hazards
Mechanism of Action
Target of Action
It is known to act as an alkylating agent , which suggests that it may interact with biological macromolecules such as DNA, RNA, and proteins.
Mode of Action
As an alkylating agent, 1,2-Dichloro-4-(1-chloroethyl)benzene can donate an alkyl group to its target. This can lead to changes in the structure and function of the target molecule .
Biochemical Pathways
Given its role as an alkylating agent, it may interfere with various biochemical processes, including dna replication, rna transcription, and protein synthesis .
Result of Action
As an alkylating agent, it may cause alterations in the structure and function of biological macromolecules, potentially leading to various cellular effects .
Properties
IUPAC Name |
1,2-dichloro-4-(1-chloroethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl3/c1-5(9)6-2-3-7(10)8(11)4-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFVRMZZXXWUCEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60970311 | |
Record name | 1,2-Dichloro-4-(1-chloroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60970311 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54965-01-4 | |
Record name | 1,2-Dichloro-4-(1-chloroethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54965-01-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Dichloro-4-(1-chloroethyl)benzene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054965014 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,2-Dichloro-4-(1-chloroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60970311 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2-dichloro-4-(1-chloroethyl)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.994 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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